N-(Trifluoromethanesulfonyl)furfurylamine
Cat. No. B8369460
M. Wt: 229.18 g/mol
InChI Key: RDLAFCVTRDCCPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09265772B2
Procedure details
To a stirred solution of furfurylamine (0.899 g, 9.3 mmol) in pyridine (10 mL) at 0° C. was slowly added trifluoromethanesulfonyl chloride (1.300 g, 7.7 mmol). The reaction mixture was warmed to room temperature and stirred for 16 hrs. The mixture was concentrated and the residue was dissolved in ethyl acetate. The organic layer was washed with 1N aqueous hydrochloric acid, saturated aqueous sodium bicarbonate, saturated aqueous sodium chloride, dried (anhydrous sodium sulfate), filtered, and concentrated in vacuo. The residue was purified by silica gel chromatography (0-50% ethyl acetate/hexanes) to afford the product (1.5 g, 85%) as a yellowish oil. 1H NMR (300 MHz, CDCl3) δ 7.43 (dd, 1H, J=1.8, 0.9 Hz), 6.38 (dd, 1H, J=3.3, 1.8 Hz), 6.36 (d, 1H, J=3.3 Hz), 5.10 (br s, 1H), 4.48 (s, 2H).
Name
Yield
85%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([NH2:7])[C:2]1[O:6][CH:5]=[CH:4][CH:3]=1.[F:8][C:9]([F:15])([F:14])[S:10](Cl)(=[O:12])=[O:11]>N1C=CC=CC=1>[F:8][C:9]([F:15])([F:14])[S:10]([NH:7][CH2:1][C:2]1[O:6][CH:5]=[CH:4][CH:3]=1)(=[O:12])=[O:11]
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Inputs
Step One
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Name
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|
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Quantity
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0.899 g
|
|
Type
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reactant
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|
Smiles
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C(C1=CC=CO1)N
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Step Two
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Name
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|
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Quantity
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1.3 g
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Type
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reactant
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Smiles
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FC(S(=O)(=O)Cl)(F)F
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Step Three
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Name
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|
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Quantity
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10 mL
|
|
Type
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solvent
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|
Smiles
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N1=CC=CC=C1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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stirred for 16 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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at 0° C.
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The mixture was concentrated
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the residue was dissolved in ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with 1N aqueous hydrochloric acid, saturated aqueous sodium bicarbonate, saturated aqueous sodium chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (anhydrous sodium sulfate)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The residue was purified by silica gel chromatography (0-50% ethyl acetate/hexanes)
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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|
Smiles
|
FC(S(=O)(=O)NCC=1OC=CC1)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.5 g | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 85% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
